Cas no 415714-07-7 ([1-(3-Chloro-benzyl)-piperidin-3-yl]-methanol)

[1-(3-Chloro-benzyl)-piperidin-3-yl]-methanol is a chiral piperidine derivative featuring a benzyl substituent at the 1-position and a hydroxymethyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. The presence of both a polar hydroxyl group and an aromatic chloro-benzyl moiety enhances its utility in structure-activity relationship studies, enabling fine-tuning of physicochemical properties. Its well-defined stereochemistry makes it valuable for asymmetric synthesis and chiral resolution applications. The compound’s stability under standard laboratory conditions and compatibility with common synthetic transformations further contribute to its broad applicability in medicinal chemistry and drug discovery research.

[1-(3-Chloro-benzyl)-piperidin-3-yl]-methanol structure

415714-07-7 structure

Product Name:[1-(3-Chloro-benzyl)-piperidin-3-yl]-methanol

CAS No:415714-07-7

MF:C₁₃H₁₈ClNO

MW:239.741122722626

CID:2166360

Update Time:2025-05-28

[1-(3-Chloro-benzyl)-piperidin-3-yl]-methanol Chemical and Physical Properties

Names and Identifiers

- [1-(3-Chloro-benzyl)-piperidin-3-yl]-methanol
- (1-(3-Chlorobenzyl)piperidin-3-yl)methanol
- [1-(3-chlorobenzyl)piperidin-3-yl]methanol
- SBB074514
- {1-[(3-chlorophenyl)methyl]-3-piperidyl}methan-1-ol
- Inchi： 1S/C13H18ClNO/c14-13-5-1-3-11(7-13)8-15-6-2-4-12(9-15)10-16/h1,3,5,7,12,16H,2,4,6,8-10H2
- InChI Key： BKJRNNAFSPKFLS-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)CN1CCCC(CO)C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 212
Topological Polar Surface Area: 23.5

[1-(3-Chloro-benzyl)-piperidin-3-yl]-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	089718-500mg	1-(3-Chloro-benzyl)-piperidin-3-yl]-methanol	415714-07-7		500mg	￡229.00	2022-03-01

[1-(3-Chloro-benzyl)-piperidin-3-yl]-methanol Related Literature

1. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
2. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
3. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
5. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538

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